92-02-4

N-[3-[bis(2-hydroxyethyl)amino]phenyl]acetamide

In Stock

• CAS RN:
• 92-02-4

• Formula:
• C12H18N2O3

• InChI:
• InChI=1S/C12H18N2O3/c1-10(17)13-11-3-2-4-12(9-11)14(5-7-15)6-8-16/h2-4,9,15-16H,5-8H2,1H3,(H,13,17)

• InChIKey:
• BPAFLIGSSPTQHU-UHFFFAOYSA-N

• N-[3-[bis(2-hydroxyethyl)amino]phenyl]acetamide is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.28 g/mol. The purity is usually 95%.

Hydantoin, 5-methyl-5-veratryl-

Usually In Stock

• CAS RN:
• 892-02-4

• Formula:
• C13H16N2O4

• InChI:
• InChI=1S/C13H16N2O4/c1-13(11(16)14-12(17)15-13)7-8-4-5-9(18-2)10(6-8)19-3/h4-6H,7H2,1-3H3,(H2,14,15,16,17)

• InChIKey:
• LMCMSORQDRGJLG-UHFFFAOYSA-N

• Hydantoin, 5-methyl-5-veratryl-, also known as Hydantoin, 5-methyl-5-veratryl-, is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.28 g/mol. The purity is usually 95%.

(1R,9S)-11-[2-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl]ethyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

In Stock

• CAS RN:
• 492-02-4

• Formula:
• C24H30N4O2

• InChI:
• InChI=1S/C24H30N4O2/c29-23-5-1-3-21-19-9-17(13-27(21)23)11-25(15-19)7-8-26-12-18-10-20(16-26)22-4-2-6-24(30)28(22)14-18/h1-6,17-20H,7-16H2/t17-,18-,19+,20+/m0/s1

• High affinity and subtype selective α6β2 and α4β2 partial agonist (Ki values are 12 and 26nM for rat α6β2 and α4β2 receptors respectively). Has low affinity for α3β4 and α7 receptors (Ki values are 4.8 and 13 μM for human α3β4 and rat α7 receptors respectively). Stimulates dopamine release from striatal slices in vitro. Attenuates nicotine-induced self-administration and conditional place preference in rats.

3'-methoxy-N-(4-methoxyphenyl)spiro[1,2-dihydroindole-3,1'-cyclohexane]-2-carboxamide

• CAS RN:
• 18392-02-4

• Formula:
• C22H26N2O3

• InChI:
• InChI=1S/C22H26N2O3/c1-26-16-11-9-15(10-12-16)23-21(25)20-22(13-5-6-17(14-22)27-2)18-7-3-4-8-19(18)24-20/h3-4,7-12,17,20,24H,5-6,13-14H2,1-2H3,(H,23,25)

• InChIKey:
• DBGYXVNGEGJKGX-UHFFFAOYSA-N

• 3'-methoxy-N-(4-methoxyphenyl)spiro[1,2-dihydroindole-3,1'-cyclohexane]-2-carboxamide, also known as 3'-methoxy-N-(4-methoxyphenyl)spiro[1,2-dihydroindole-3,1'-cyclohexane]-2-carboxamide, is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.461. The purity is usually 95%.

Ethyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate

Usually In Stock

• CAS RN:
• 92592-02-4

• Formula:
• C15H16N2O4S

• InChI:
• InChI=1S/C15H16N2O4S/c1-2-20-13(18)8-12-10-22-14(16-12)17-15(19)21-9-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,16,17,19)

• InChIKey:
• PBZLVBQMTYWJAE-UHFFFAOYSA-N

• Ethyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C15H16N2O4S and its molecular weight is 320.4 g/mol. The purity is usually 95%.

N-Methyl Zonisamide

In Stock

• CAS RN:
• 68292-02-4

• Formula:
• C9H10N2O3S

• InChI:
• InChI=1S/C9H10N2O3S/c1-10-15(12,13)6-8-7-4-2-3-5-9(7)14-11-8/h2-5,10H,6H2,1H3

• InChIKey:
• IFLCNEUQVNHBJU-UHFFFAOYSA-N

• A methylated analog of Zonisamide with anticonvulsant activity.
  
  

(E)-N-[2-chloro-5-[(3-chlorophenyl)sulfamoyl]phenyl]-2-cyano-3-(4-methoxyphenyl)prop-2-enamide

In Stock

• CAS RN:
• 351192-02-4

• Formula:
• C23H17Cl2N3O4S

• InChI:
• InChI=1S/C23H17Cl2N3O4S/c1-32-19-7-5-15(6-8-19)11-16(14-26)23(29)27-22-13-20(9-10-21(22)25)33(30,31)28-18-4-2-3-17(24)12-18/h2-13,28H,1H3,(H,27,29)/b16-11+

• InChIKey:
• JISLDUOFXQVZMS-UHFFFAOYSA-N

• (E)-N-[2-chloro-5-[(3-chlorophenyl)sulfamoyl]phenyl]-2-cyano-3-(4-methoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H17Cl2N3O4S and its molecular weight is 502.37. The purity is usually 95%.

Cyclopentyl 3,4,5-trifluorophenyl ketone

In Stock

• CAS RN:
• 898792-02-4

• Formula:
• C12H11F3O

• InChI:
• InChI=1S/C12H11F3O/c13-9-5-8(6-10(14)11(9)15)12(16)7-3-1-2-4-7/h5-7H,1-4H2

• InChIKey:
• FYXPUDXFIZXSBQ-UHFFFAOYSA-N

• Cyclopentyl 3,4,5-trifluorophenyl ketone is a useful research compound. Its molecular formula is C12H11F3O and its molecular weight is 228.21 g/mol. The purity is usually 95%.

4H,6H,7H-thieno[3,2-c]thiopyran-4-carboxylic acid

In Stock

• CAS RN:
• 107292-02-4

• Formula:
• C8H8O2S2

• InChI:
• InChI=1S/C8H8O2S2/c9-8(10)7-5-1-3-11-6(5)2-4-12-7/h1,3,7H,2,4H2,(H,9,10)

• InChIKey:
• LJDDCXKISNJWCA-UHFFFAOYSA-N

• 4H,6H,7H-thieno[3,2-c]thiopyran-4-carboxylic acid is a useful research compound. Its molecular formula is C8H8O2S2 and its molecular weight is 200.27. The purity is usually 95%.

1-Iodo-2-methoxypropane

In Stock

• CAS RN:
• 123692-02-4

• Formula:
• C4H9IO

• InChI:
• InChI=1S/C4H9IO/c1-4(3-5)6-2/h4H,3H2,1-2H3

• InChIKey:
• FIUGHGUTAZLFGL-UHFFFAOYSA-N

• 1-Iodo-2-methoxypropane is a useful research compound. Its molecular formula is C4H9IO and its molecular weight is 200.019. The purity is usually 95%.

3-tert-butyl-1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 262292-02-4

• Formula:
• C8H14N4O

• InChI:
• InChI=1S/C8H14N4O/c1-8(2,3)6-4-5(11-12-6)7(13)10-9/h4H,9H2,1-3H3,(H,10,13)(H,11,12)

• InChIKey:
• ZJFRMJHBYDBUGG-UHFFFAOYSA-N

• 3-tert-butyl-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C8H14N4O and its molecular weight is 182.22 g/mol. The purity is usually 95%.

1-Methyl-2-oxo-2-phenylethyl 2-[(4-chlorobenzoyl)amino]benzoate

• CAS RN:
• 518992-02-4

• Formula:
• C23H18ClNO4

• InChI:
• InChI=1S/C23H18ClNO4/c1-15(21(26)16-7-3-2-4-8-16)29-23(28)19-9-5-6-10-20(19)25-22(27)17-11-13-18(24)14-12-17/h2-15H,1H3,(H,25,27)

• InChIKey:
• RWYZFTRQASMXEN-UHFFFAOYSA-N

• 1-Methyl-2-oxo-2-phenylethyl 2-[(4-chlorobenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C23H18ClNO4 and its molecular weight is 407.8g/mol. The purity is usually 95%.

5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine

Usually In Stock

• CAS RN:
• 916792-02-4

• Formula:
• C9H8N4O2

• InChI:
• InChI=1S/C9H8N4O2/c10-9-5-8(11-12-9)6-1-3-7(4-2-6)13(14)15/h1-5H,(H3,10,11,12)

• InChIKey:
• UTUMMZUJYKIHOB-UHFFFAOYSA-N

• 5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C9H8N4O2 and its molecular weight is 204.19 g/mol. The purity is usually 95%.

3'-Hydroxy-5'-methoxybiphenyl-3-carbaldehyde

• CAS RN:
• 937592-02-4

• Formula:
• C14H12O3

• InChI:
• InChI=1S/C14H12O3/c1-17-14-7-12(6-13(16)8-14)11-4-2-3-10(5-11)9-15/h2-9,16H,1H3

• InChIKey:
• AFKOLILXXLQCFN-UHFFFAOYSA-N

• 3'-Hydroxy-5'-methoxybiphenyl-3-carbaldehyde is a useful research compound. Its molecular formula is C14H12O3 and its molecular weight is 228.24 g/mol. The purity is usually 95%.

N-Hydroxy-3,5-dimethylisoxazole-4-carboximidamide

Usually In Stock

• CAS RN:
• 102692-02-4

• Formula:
• C6H9N3O2

• InChI:
• InChI=1S/C6H9N3O2/c1-3-5(6(7)8-10)4(2)11-9-3/h10H,1-2H3,(H2,7,8)

• InChIKey:
• JFEPKMYXDAKZOH-UHFFFAOYSA-N

• N-Hydroxy-3,5-dimethylisoxazole-4-carboximidamide is a useful research compound. Its molecular formula is C6H9N3O2 and its molecular weight is 155.157. The purity is usually 95%.

5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-1-carbaldehyde

Usually In Stock

• CAS RN:
• 199192-02-4

• Formula:
• C8H10N2O

• InChI:
• InChI=1S/C8H10N2O/c11-5-7-8-3-1-2-4-10(8)6-9-7/h5-6H,1-4H2

• InChIKey:
• XUCXGMICNHEJKV-UHFFFAOYSA-N

• 5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-1-carbaldehyde is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.

(3-{[(2-methoxyphenyl)amino]carbonyl}-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl)methyl acetate

In Stock

• CAS RN:
• 1111292-02-4

• Formula:
• C20H18N2O6

• InChI:
• InChI=1S/C20H18N2O6/c1-11-18-14(13(9-21-11)10-27-12(2)23)8-15(20(25)28-18)19(24)22-16-6-4-5-7-17(16)26-3/h4-9H,10H2,1-3H3,(H,22,24)

• InChIKey:
• GZKOGTIZIOQYDD-UHFFFAOYSA-N

• (3-{[(2-methoxyphenyl)amino]carbonyl}-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl)methyl acetate is a useful research compound. Its molecular formula is C20H18N2O6 and its molecular weight is 382.372. The purity is usually 95%.

3,4-dihydro-1H-spiro[naphthalene-2,2'-[1,3]thiazolidine] hydrochloride

In Stock

• CAS RN:
• 1221792-02-4

• Formula:
• C12H16ClNS

• InChI:
• InChI=1S/C12H15NS.ClH/c1-2-4-11-9-12(13-7-8-14-12)6-5-10(11)3-1;/h1-4,13H,5-9H2;1H

• InChIKey:
• WRWURAKTIMJNPI-UHFFFAOYSA-N

• 3,4-dihydro-1H-spiro[naphthalene-2,2'-[1,3]thiazolidine] hydrochloride is a useful research compound. Its molecular formula is C12H16ClNS and its molecular weight is 241.78 g/mol. The purity is usually 95%.

cyclopropylmethyl (2S)-2-amino-3-methylbutanoate

In Stock

• CAS RN:
• 1234492-02-4

• Formula:
• C9H17NO2

• InChI:
• InChI=1S/C9H17NO2/c1-6(2)8(10)9(11)12-5-7-3-4-7/h6-8H,3-5,10H2,1-2H3/t8-/m0/s1

• InChIKey:
• NVQGRQGPILOAQR-QMMMGPOBSA-N

• Cyclopropylmethyl (2S)-2-amino-3-methylbutanoate is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24. The purity is usually 95%.

(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine

In Stock

• CAS RN:
• 1784792-02-4

• Formula:
• C11H14N4

• InChI:
• InChI=1S/C11H14N4/c1-2-15-10(7-12)6-11(14-15)9-4-3-5-13-8-9/h3-6,8H,2,7,12H2,1H3

• InChIKey:
• LGRMRHCSHMDGGC-UHFFFAOYSA-N

• (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine is a useful research compound. Its molecular formula is C11H14N4 and its molecular weight is 202.26 g/mol. The purity is usually 95%.

3-(3-butoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234692-02-4

• Formula:
• C20H20N2O2

• InChI:
• InChI=1S/C20H20N2O2/c1-2-3-12-24-19-11-7-8-16(13-19)20-17(15-23)14-22(21-20)18-9-5-4-6-10-18/h4-11,13-15H,2-3,12H2,1H3

• InChIKey:
• ZHVHREAETFUGTK-UHFFFAOYSA-N

• 3-(3-butoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C20H20N2O2 and its molecular weight is 320.392. The purity is usually 95%.

1-(2-Azidoethyl)pyrrolidin-2-one

In Stock

• CAS RN:
• 1247592-02-4

• Formula:
• C6H10N4O

• InChI:
• InChI=1S/C6H10N4O/c7-9-8-3-5-10-4-1-2-6(10)11/h1-5H2

• InChIKey:
• KVQUZOAPFHVUFZ-UHFFFAOYSA-N

• 1-(2-Azidoethyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.17 g/mol. The purity is usually 95%.

4-(Fluoromethylsulfonyl)benzenesulfonyl chloride

In Stock

• CAS RN:
• 1784992-02-4

• Formula:
• C7H6ClFO4S2

• InChI:
• InChI=1S/C7H6ClFO4S2/c8-15(12,13)7-3-1-6(2-4-7)14(10,11)5-9/h1-4H,5H2

• InChIKey:
• WXNOYMKDMWKCGL-UHFFFAOYSA-N

• 4-(Fluoromethylsulfonyl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C7H6ClFO4S2 and its molecular weight is 272.69. The purity is usually 95%.

N-(2-(2-methylthiazol-4-yl)phenyl)cyclobutanecarboxamide

In Stock

• CAS RN:
• 1797892-02-4

• Formula:
• C15H16N2OS

• InChI:
• InChI=1S/C15H16N2OS/c1-10-16-14(9-19-10)12-7-2-3-8-13(12)17-15(18)11-5-4-6-11/h2-3,7-9,11H,4-6H2,1H3,(H,17,18)

• InChIKey:
• GKXUBKOILIDWTP-UHFFFAOYSA-N

• N-(2-(2-methylthiazol-4-yl)phenyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C15H16N2OS and its molecular weight is 272.37. The purity is usually 95%.

5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine

• CAS RN:
• 78583-83-2; 78583-83-2 ; 916792-02-4

• Formula:
• C9H8N4O2

• InChI:
• InChI=1S/C9H8N4O2/c10-9-5-8(11-12-9)6-1-3-7(4-2-6)13(14)15/h1-5H,(H3,10,11,12)

• InChIKey:
• UTUMMZUJYKIHOB-UHFFFAOYSA-N

• 5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C9H8N4O2 and its molecular weight is 204.189. The purity is usually 95%.